2-ethyl-N-[1-(phenylsulfonyl)-4-piperidinyl]-5-pyrimidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, which are structurally related to the target compound, involves starting from ethyl piperidine-4-carboxylate. This process includes several steps leading to the formation of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides through reactions with alkyl/aryl sulfonyl chlorides. These compounds were characterized by IR, 1H-NMR, and EI-MS spectra (Khalid, Rehman, & Abbasi, 2014).
Molecular Structure Analysis
The molecular structure of related compounds shows significant stability and potential for bioactivity, as demonstrated by molecular docking studies. These studies help to examine the binding interactions with human proteins, confirming the compound's potential as an excellent inhibitor for certain enzymes (Khalid, Rehman, & Abbasi, 2014).
Chemical Reactions and Properties
Compounds with a pyrimidine scaffold, closely related to the target compound, have been explored for their ability to undergo various chemical reactions, leading to the synthesis of novel derivatives. These reactions include cyclization and nucleophilic substitution, highlighting the chemical versatility of the pyrimidine ring (Gad-Elkareem & El-Adasy, 2010).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability of related compounds, play a crucial role in their potential applications. These properties are often determined using various analytical techniques to ensure the compounds' suitability for further studies (Sugimoto et al., 1990).
Chemical Properties Analysis
The chemical properties, including reactivity with different chemical agents, stability under various conditions, and potential for modifications through chemical reactions, are essential for understanding the compound's versatility and potential for development into useful agents. Studies on related compounds have shown that modifications at specific positions on the pyrimidine ring can significantly influence their biological activity and chemical stability (Palanki et al., 2000).
properties
IUPAC Name |
N-[1-(benzenesulfonyl)piperidin-4-yl]-2-ethylpyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3S/c1-2-17-19-12-14(13-20-17)18(23)21-15-8-10-22(11-9-15)26(24,25)16-6-4-3-5-7-16/h3-7,12-13,15H,2,8-11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UACYRGJWNYDDIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(C=N1)C(=O)NC2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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